Cas no 3460-45-5 (Hexanoic acid,1-phenylethyl ester)

Hexanoic acid,1-phenylethyl ester Properties

Names and Identifiers

• Hexanoic acid,1-phenylethyl ester
• 1-phenylethyl hexanoate
• STYRALYL HEXANOATE
• Hexanoic acid alpha-methylbenzyl ester
• Hexanoic acid, 1-phenylethyl ester
• DTXSID50956104
• AKOS015951100
• SCHEMBL6467147
• 3460-45-5
• +Expand

• InChIKey： XDNXTDFSRYCZFT-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H20O2/c1-3-4-6-11-14(15)16-12(2)13-9-7-5-8-10-13/h5,7-10,12H,3-4,6,11H2,1-2H3
• SMILES： CCCCCC(OC(C1C=CC=CC=1)C)=O

Computed Properties

• Exact Mass: 220.1464
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 220.146
• Heavy Atom Count: 16
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.3
• Refractive Index: 1.491
• Boiling Point: 285 ºC
• Flash Point: 100 ºC
• Density: 0.976